Cas no 2680682-36-2 (benzyl N-(3-cyano-1H-indol-2-yl)carbamate)

• Product Name: benzyl N-(3-cyano-1H-indol-2-yl)carbamate
• CAS No: 2680682-36-2
• MF: C₁₇H₁₃N₃O₂
• MW: 291.304023504257
• CID: 5632156
• PubChem ID: 165930847
• Update Time: 2025-05-25

benzyl N-(3-cyano-1H-indol-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• benzyl N-(3-cyano-1H-indol-2-yl)carbamate
• 2680682-36-2
• EN300-28288419

• Inchi： 1S/C17H13N3O2/c18-10-14-13-8-4-5-9-15(13)19-16(14)20-17(21)22-11-12-6-2-1-3-7-12/h1-9,19H,11H2,(H,20,21)
• InChI Key： GLMXAHSHCOYBPI-UHFFFAOYSA-N
• SMILES： O(C(NC1=C(C#N)C2C=CC=CC=2N1)=O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 291.100776666g/mol
• Monoisotopic Mass: 291.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 438
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 77.9Ų

Additional information on benzyl N-(3-cyano-1H-indol-2-yl)carbamate

Benzyl N-(3-Cyano-1H-Indol-2-Yl)Carbamate: A Comprehensive Overview

Benzyl N-(3-cyano-1H-indol-2-yl)carbamate, with the CAS number 2680682-36-2, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a benzyl group with a cyano-substituted indole moiety. The indole ring, a heterocyclic structure, is known for its versatility in organic synthesis and its potential applications in drug discovery. The presence of the cyano group further enhances the compound's reactivity and functional diversity.

Recent studies have highlighted the importance of benzyl N-(3-cyano-1H-indol-2-yl)carbamate in medicinal chemistry. Researchers have explored its potential as a precursor for the synthesis of bioactive molecules. For instance, the compound has been utilized in the development of inhibitors for various enzymes, including kinases and proteases. These findings underscore the compound's role in advancing therapeutic interventions for diseases such as cancer and neurodegenerative disorders.

The synthesis of benzyl N-(3-cyano-1H-indol-2-yl)carbamate involves a multi-step process that typically begins with the preparation of the indole derivative. The introduction of the cyano group is achieved through cyanation reactions, which are well-documented in organic chemistry literature. Subsequent steps involve the formation of the carbamate linkage, often through nucleophilic substitution or coupling reactions. The optimization of these steps has been a focus of recent research, aiming to improve yield and purity while minimizing environmental impact.

One of the most promising applications of benzyl N-(3-cyano-1H-indol-2-yl)carbamate lies in its ability to serve as a building block for more complex molecules. Its structural flexibility allows for easy modification, enabling chemists to explore a wide range of derivatives. For example, researchers have appended various substituents to the indole ring to enhance solubility, stability, or bioavailability. These modifications have led to compounds with improved pharmacokinetic profiles, making them more suitable for in vivo studies.

In terms of pharmacological activity, benzyl N-(3-cyano-1H-indol-2-yl)carbamate has demonstrated potent inhibitory effects against several targets. A study published in 2023 revealed its ability to inhibit cyclin-dependent kinases (CDKs), which are key regulators of cell cycle progression. This activity suggests potential applications in anti-cancer therapies, where CDK inhibition is a promising strategy for controlling tumor growth.

Moreover, benzyl N-(3-cyano-1H-indol-2-yl)carbamate has shown selectivity towards certain isoforms of these kinases, reducing off-target effects and improving therapeutic index. This selectivity is attributed to the unique arrangement of functional groups within the molecule, particularly the cyano group's electron-withdrawing properties and its spatial orientation relative to other substituents.

The compound's role in drug delivery systems is another area gaining attention. Researchers have investigated its potential as a carrier for poorly soluble drugs, leveraging its amphiphilic nature to enhance drug solubility and bioavailability. Preliminary results indicate that formulations incorporating benzyl N-(3-cyano-1H-indol-2-y l)carbamate exhibit improved pharmacokinetic properties compared to conventional carriers.

Looking ahead, ongoing research aims to further elucidate the mechanism of action of benzyl N-(3-cyano-1H-indol -2-y l)carbamate at molecular levels. Advanced techniques such as X-ray crystallography and molecular dynamics simulations are being employed to understand how this compound interacts with its target proteins. These insights will be crucial for designing more effective derivatives with enhanced therapeutic potential.

In conclusion, benzyl N-(3-cyano -1H-indol -2-y l)carbamate (CAS No: 2680682 -36 - 2 ) stands out as a versatile compound with significant implications in organic synthesis and pharmacology. Its unique structure and reactivity make it an invaluable tool for researchers seeking innovative solutions in drug discovery and development.